Cas no 17723-32-9 (3,5-Dichloro-2,6-difluoroisonicotinaldehyde)
3,5-Dichloro-2,6-difluoroisonicotinaldehyde is a halogenated pyridine derivative with a reactive aldehyde functional group, making it a valuable intermediate in organic synthesis. Its distinct substitution pattern of chlorine and fluorine atoms enhances its reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound's structural features contribute to its utility in pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds. High purity and stability under controlled conditions ensure reliable performance in laboratory and industrial applications. Its well-defined molecular structure allows for precise modifications, facilitating the synthesis of complex target molecules.
17723-32-9 structure
Product Name:3,5-Dichloro-2,6-difluoroisonicotinaldehyde
CAS No:17723-32-9
MF:C6HCl2F2NO
MW:211.981046438217
CID:139366
PubChem ID:2763005
Update Time:2025-10-29
3,5-Dichloro-2,6-difluoroisonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichloro-2,6-difluoroisonicotinaldehyde
- 3,5-dichloro-2,6-difluoropyridine-4-carbaldehyde
- 3,5-Dichloro-2,6-difluoropyridine-4-carboxaldehyde
- 4-Pyridinecarboxaldehyde,3,5-dichloro-2,6-difluoro-
- 3,5-DICHLORO-2,6-DIF
- 3,5-Dichloro-2,6-difluoro-4-pyridinecarboxaldehyde
- 3,5-dichloro-2,6-difluoro-1-forMylpyridine-4-carboxylic acid
- DTXSID00376656
- 17723-32-9
- SCHEMBL10754667
- FT-0645931
- AKOS015914750
- QEUAYMLYSRYBEG-UHFFFAOYSA-N
- 4-Pyridinecarboxaldehyde, 3,5-dichloro-2,6-difluoro-
- DB-026012
-
- MDL： MFCD06410688
- Inchi： 1S/C6HCl2F2NO/c7-3-2(1-12)4(8)6(10)11-5(3)9/h1H
- InChI Key： QEUAYMLYSRYBEG-UHFFFAOYSA-N
- SMILES： ClC1C(=NC(=C(C=1C=O)Cl)F)F
Computed Properties
- Exact Mass: 210.94000
- Monoisotopic Mass: 210.94
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30A^2
Experimental Properties
- Density: 1.673
- Boiling Point: 258.6ºC at 760 mmHg
- Flash Point: 110.2 ºC
- Refractive Index: 1.558
- PSA: 29.96000
- LogP: 2.47910
3,5-Dichloro-2,6-difluoroisonicotinaldehyde Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Dichloro-2,6-difluoroisonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178700-1g |
3,5-dichloro-2,6-difluoroisonicotinaldehyde |
17723-32-9 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM178700-1g |
3,5-dichloro-2,6-difluoroisonicotinaldehyde |
17723-32-9 | 95% | 1g |
$622 | 2022-06-12 | |
| Alichem | A029206613-1g |
3,5-Dichloro-2,6-difluoroisonicotinaldehyde |
17723-32-9 | 95% | 1g |
$653.12 | 2022-04-02 |
3,5-Dichloro-2,6-difluoroisonicotinaldehyde Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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